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Compound of Interest

Compound Name:
6-(4-Chlorophenyl)morpholin-3-

one

CAS No.: 5196-95-2

Cat. No.: B1303002

Get Quote

Structural Identity & Nomenclature Logic
The molecule 6-(4-Chlorophenyl)morpholin-3-one represents a specific heterocyclic scaffold

distinct from the more common

-aryl morpholinones used in blockbuster anticoagulants (e.g., Rivaroxaban).[1] Understanding
its IUPAC designation is the first step in mastering its synthesis and application.[1]

IUPAC Deconstruction
The nomenclature follows the priority rules for heterocyclic lactams:

Principal Group: The ketone (

) determines the suffix "one".

Numbering: The morpholine ring is numbered starting from the heteroatom with higher

priority (Oxygen = 1), proceeding toward the Nitrogen (4) via the path that gives the principal

group (ketone) the lowest possible locant.[1]
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O is position 1.[2]

C (methylene) is position 2.[1]

C (carbonyl) is position 3.[1]

N is position 4.[1][2][3][4][5][6][7]

C (methylene) is position 5.[1]

C (methine) is position 6.[1][2]

Substituent: The (4-chlorophenyl) moiety is attached at position 6.[1]

Stereochemical Note: Carbon-6 is a chiral center.[1] The synthesis described below typically

yields a racemate (

), but enantioselective routes using chiral amino-alcohol precursors can isolate the (

) or (

) enantiomers, which is critical for biological activity.[1]

Synthetic Pathways: The "Amino-Alcohol"
Cyclization Protocol
The most robust route to C6-substituted morpholin-3-ones avoids the low-yielding styrene

oxide ring-opening polymerizations.[1] Instead, we utilize a stepwise

-acylation followed by an intramolecular

-alkylation (Williamson ether synthesis type).[1]

Retrosynthetic Analysis
Target: 6-(4-Chlorophenyl)morpholin-3-one[1]

Disconnection: O1–C2 bond and N4–C3 bond.

Precursors: 2-amino-1-(4-chlorophenyl)ethanol + Chloroacetyl chloride.[1]
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Protocol A: Two-Step One-Pot Cyclization
Rationale: This method minimizes isolation losses of the chloroacetamide intermediate.

Reagents:

Substrate: 2-Amino-1-(4-chlorophenyl)ethanol (CAS: 56768-36-2 for racemic).[1]

Acylating Agent: Chloroacetyl chloride (1.1 eq).[1]

Base (Step 1): Biphasic

or

in DCM.[1]

Base (Step 2 - Cyclization): Sodium Hydride (

) or Potassium tert-butoxide (

).[1]

Solvent: THF (anhydrous) or Toluene.[1]

Step-by-Step Methodology:

N-Acylation (Kinetic Control):

Dissolve 2-amino-1-(4-chlorophenyl)ethanol (10 mmol) in anhydrous DCM (50 mL) at 0°C.

Add

(12 mmol) followed by dropwise addition of chloroacetyl chloride (11 mmol).[1]

Mechanism:[8][9][10] The amine is more nucleophilic than the hydroxyl group, selectively

forming the 2-chloro-N-(2-(4-chlorophenyl)-2-hydroxyethyl)acetamide intermediate.[1]

QC Check: TLC should show consumption of the amine (ninhydrin stain active) and

appearance of a less polar amide.[1]
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Cyclization (Thermodynamic Control):

Evaporate DCM and re-dissolve the crude oil in dry THF (50 mL).

Cool to 0°C and slowly add

(60% dispersion, 12 mmol).

Critical Observation: Hydrogen gas evolution will be vigorous. Stir at room temperature for

2–4 hours.

Mechanism:[8][9][10] The alkoxide anion generated by NaH attacks the

-carbon of the chloroacetyl group, displacing chloride and closing the morpholine ring.[1]

Workup & Purification:

Quench with saturated

.[1] Extract with EtOAc.[6]

Recrystallize from EtOH/Hexane to yield white crystalline solid.

Visualizing the Synthesis Flow

2-Amino-1-(4-chlorophenyl)ethanol

Intermediate:
Chloroacetamide Derivative

N-Acylation

Chloroacetyl Chloride
(0°C, Et3N) 6-(4-Chlorophenyl)morpholin-3-one

Intramolecular
O-Alkylation

NaH / THF
(Cyclization)

Click to download full resolution via product page

Caption: Figure 1. Convergent synthesis of the morpholin-3-one scaffold via N-acylation/O-

alkylation sequence.

Analytical Validation (Self-Validating Data)
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To confirm the structure, the following spectral signatures must be present. Absence of these

signals indicates incomplete cyclization or side reactions (e.g., dimerization).

Technique Diagnostic Signal Structural Assignment

1H NMR 7.8–8.2 ppm (Broad s, 1H)

NH (Lactam).[1] Disappears on

shake.[1]

1H NMR 4.6–4.8 ppm (dd, 1H)
H-6 (Benzylic methine).[1] Shift

indicates proximity to Oxygen.

1H NMR 4.1–4.3 ppm (s, 2H)
H-2 (Methylene between O

and C=O).[1]

13C NMR ~168 ppm
C=O (Amide/Lactam carbonyl).

[1]

IR 1660–1690 cm Strong C=O stretch (Lactam).

[1]

HRMS ~212.047

Matches formula

.

Therapeutic Context & Pharmacophore Analysis
While the user inquired about the 6-substituted isomer, it is vital to distinguish this from the 4-

substituted (N-substituted) analogs which are chemically distinct but industrially adjacent.

Comparative Pharmacology
N-Aryl Isomers (Position 4):

Example:4-(4-Aminophenyl)morpholin-3-one.[1][3][4][5][9][11][12]

Role: Key intermediate for Rivaroxaban (Xarelto), a Factor Xa inhibitor.[9] The

morpholinone ring serves as a neutral, polar spacer that orients the chlorothiophene group

into the S1 pocket of the coagulation factor.

C-Aryl Isomers (Position 6 - Subject of this Guide):
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Role: These are often precursors to 2-substituted morpholines (via reduction of the

ketone).[1]

Target Class:Norepinephrine Reuptake Inhibitors (NRIs).[1] The 2-aryl-morpholine scaffold

(derived from this morpholinone) mimics the structure of Reboxetine.[1]

Mechanism:[8][9][10] The C6-phenyl group (becoming C2 in morpholine) provides the

lipophilic anchor necessary for binding to the monoamine transporter, while the secondary

amine (N4) interacts with the aspartate residue in the binding site.[1]

Mechanism of Action Visualization

6-(4-Chlorophenyl)morpholin-3-one

Reduction (LiAlH4/BH3)

Synthetic Modification

2-(4-Chlorophenyl)morpholine
(NRI Pharmacophore)

Norepinephrine Transporter
(NET)

Inhibits

Increased Synaptic NE
(Antidepressant/Analgesic)

Downstream Signal

Click to download full resolution via product page
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Caption: Figure 2. The 6-substituted morpholinone serves as a stable precursor to bioactive

morpholine NRIs.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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